Cas no 6521-49-9 (Z-TRP-PHE-OH)

• Product Name: Z-TRP-PHE-OH
• CAS No: 6521-49-9
• MF: C₂₈H₂₇N₃O₅
• MW: 485.53108716011
• CID: 509000
• Update Time: 2026-04-29

Z-TRP-PHE-OH Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[(phenylmethoxy)carbonyl]-L-tryptophyl- (9CI)
• 2-[[3-(1H-indol-3-yl)-2-(phenylmethoxycarbonylamino)propanoyl]amino]-3-phenylpropanoic acid
• Z-trp-phe-oh
• 2-(2-{[(benzyloxy)carbonyl]amino}-3-(1H-indol-3-yl)propanamido)-3-phenylpropanoic acid
• AC1L7D0O
• AC1Q71P1
• NSC333736
• NSC-333736
• Z-TRP-PHE-OH

• Inchi： InChI=1S/C28H27N3O5/c32-26(30-25(27(33)34)15-19-9-3-1-4-10-19)24(16-21-17-29-23-14-8-7-13-22(21)23)31-28(35)36-18-20-11-5-2-6-12-20/h1-14,17,24-25,29H,15-16,18H2,(H,30,32)(H,31,35)(H,33,34)/t24-,25-/m0/s1
• InChI Key： NRTMQKMHFPBQNP-DQEYMECFSA-N
• SMILES： O=C(O)[C@@H](NC([C@@H](NC(OCC1=CC=CC=C1)=O)CC2=CNC3=CC=CC=C23)=O)CC4=CC=CC=C4

Computed Properties

• Exact Mass: 485.19500
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 13

Experimental Properties

• PSA: 120.52000
• LogP: 4.59930

Additional information on Z-TRP-PHE-OH

Professional Introduction to Compound with CAS No. 6521-49-9 and Product Name: Z-TRP-PHE-OH

The compound with CAS No. 6521-49-9 and the product name Z-TRP-PHE-OH represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, chemically known as N(alpha)-(2-(2-tritylphenyl)ethyl)-N epsilon-(phenylglycyl)-L-tyrosine amide, has garnered considerable attention due to its unique structural properties and potential applications in modulating biological pathways. The synthesis and characterization of this molecule have been refined through meticulous research, leveraging cutting-edge techniques to ensure its purity and efficacy.

The Z-TRP-PHE-OH molecule is a derivative of the amino acid sequence that incorporates a trityl group at the alpha position, which enhances its stability and reactivity. This modification makes it particularly useful in peptide-based drug design, where structural integrity is crucial for biological activity. The phenylglycyl and tyrosine residues contribute to the compound's ability to interact with specific protein targets, making it a promising candidate for therapeutic intervention.

Recent studies have highlighted the potential of Z-TRP-PHE-OH in the development of novel treatments for neurological disorders. Its ability to modulate neurotransmitter release and receptor activity has been extensively explored in preclinical models. For instance, research indicates that this compound may enhance the release of serotonin and dopamine, which are critical neurotransmitters involved in mood regulation and cognitive function. These findings align with the growing interest in targeted peptide therapeutics for conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its neurological applications, Z-TRP-PHE-OH has shown promise in immunomodulatory therapies. The compound's unique structure allows it to interact with immune cells, potentially influencing cytokine production and immune response modulation. This property is particularly relevant in the context of autoimmune diseases, where precise control over immune activity is essential for effective treatment. Preliminary clinical trials have demonstrated encouraging results, suggesting that Z-TRP-PHE-OH could be a valuable asset in managing conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Z-TRP-PHE-OH involves a multi-step process that requires high precision and expertise in organic chemistry. The incorporation of the trityl group necessitates careful control of reaction conditions to avoid side products that could compromise the compound's integrity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product. These analytical methods ensure that the compound meets stringent quality standards before being used in further research or clinical applications.

One of the most compelling aspects of Z-TRP-PHE-OH is its potential for customization through structural modifications. Researchers can alter specific residues or append functional groups to fine-tune its biological activity. This flexibility makes it an attractive scaffold for drug discovery programs aimed at developing targeted therapies with minimal off-target effects. The ability to modify and optimize peptide-based compounds like Z-TRP-PHE-OH represents a significant step forward in personalized medicine, where treatments are tailored to individual patient needs.

The pharmacokinetic properties of Z-TRP-PHE-OH have also been thoroughly investigated. Studies have demonstrated that this compound exhibits favorable solubility and bioavailability, which are critical factors for its absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics make it suitable for various administration routes, including oral and intravenous delivery. Understanding these pharmacokinetic parameters is essential for optimizing dosing regimens and ensuring therapeutic efficacy.

In conclusion, the compound with CAS No. 6521-49-9 and product name Z-TRP-PHE-OH represents a groundbreaking advancement in biochemical research and pharmaceutical development. Its unique structural features, potential applications in neurological and immunomodulatory therapies, and favorable pharmacokinetic properties make it a highly promising candidate for future medical interventions. Continued research into this compound will likely uncover even more innovative uses, further solidifying its importance in the field of medicinal chemistry.